Cas no 1336833-89-6 ((1S)-1-amino-1-phenylpropan-2-ol)

• Product Name: (1S)-1-amino-1-phenylpropan-2-ol
• CAS No: 1336833-89-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5581874
• PubChem ID: 118183913
• Update Time: 2024-03-01

(1S)-1-amino-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-amino-1-phenylpropan-2-ol
• Benzeneethanol, β-amino-α-methyl-, (βS)-
• SCHEMBL16847208
• N15517
• AAEOXZIUGCXWTF-NHSZFOGYSA-N
• 1336833-89-6

• Inchi： 1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7?,9-/m1/s1
• InChI Key： AAEOXZIUGCXWTF-NHSZFOGYSA-N
• SMILES： OC(C)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 288.1±20.0 °C(Predicted)
• pka: 12.58±0.45(Predicted)